Orthotellurate(1-)

• Molecular Formula: H5O6Te-
• Molecular Weight: 228.6 g/mol
• InChI: InChI=1S/H6O6Te/c1-7(2,3,4,5)6/h1-6H/p-1
• InChI Key: FXADMRZICBQPQY-UHFFFAOYSA-M
• Canonical SMILES: O[Te](O)(O)(O)(O)[O-]

Description

The orthotellurate ion, TeO₆⁶⁻, is a hexacoordinated tellurium oxyanion with an octahedral geometry (Oh molecular point group) . It is the most common form of tellurium in the +6 oxidation state, forming stable salts such as Cu₃TeO₆ (copper orthotellurate) and K₂Ni₂₋ₓCoₓTeO₆ (cobalt-doped nickel orthotellurate) . Orthotellurates are characterized by their high thermal stability (up to 1073 K) and layered crystalline structures, making them suitable for advanced applications like cathode materials in potassium-ion batteries .

Comparison with Similar Compounds

Structural and Chemical Properties

Property	Orthotellurate (TeO₆⁶⁻)	Metatellurate (TeO₄²⁻)	Tellurite (TeO₃²⁻)
Oxidation State	Te⁶+	Te⁶+	Te⁴+
Geometry	Octahedral (Oh symmetry)	Tetrahedral (Td symmetry)	Trigonal pyramidal
Molecular Weight	223.6 g/mol	191.6 g/mol	175.6 g/mol
Common Salts	Cu₃TeO₆, K₂Ni₂₋ₓCoₓTeO₆	Na₂TeO₄ (rare)	CuTeO₃, Na₂TeO₃
Vibrational Bands	620–650 cm⁻¹, 290–360 cm⁻¹*	700–750 cm⁻¹ (Te–O stretching)	750–800 cm⁻¹ (Te–O stretching)

*Note: Orthotellurate’s vibrational bands are absent in Te⁴+-dominant systems, distinguishing it from tellurites .

Thermal Stability and Reactivity

• Orthotellurate :

  • Stable up to 1073 K (800°C) in layered compounds like K₂Ni₂₋ₓCoₓTeO₆ .
  • Decomposes under oxidative roasting at 900–1000°C and low pressure (0.67 kPa), releasing TeO₂ and forming CuTeO₃:
    $$ \text{Cu₃TeO₆ + 2TeO₂ → 3CuTeO₃ + ½O₂} $$
    .
  • Forms intermediate phases (e.g., phase X, d = 2.91340 Å) during oxidation of copper telluride .

• Metatellurate :

  • Rare and less thermally stable; decomposes at lower temperatures (e.g., CuTeO₄ → Cu₃TeO₆ + TeO₂ at 540–630°C) .

• Tellurite :

  • Stable in reducing environments but oxidizes to orthotellurate at high temperatures in air .

Key Research Findings

Synthesis and Stability :

• Orthotellurate salts dominate in high-temperature solid-state reactions (e.g., Cu₃TeO₆ forms at 900°C in air) .
• Metatellurates are transient intermediates, as seen in the decomposition of CuTeO₄ to Cu₃TeO₆ .

Electrochemical Performance :

• Co-doped orthotellurates (K₂Ni₁.₂₅Co₀.₇₅TeO₆) show enhanced voltage due to optimized Co–O–Te bonding .

Phase Transformations :

• Under low-pressure oxidative roasting (0.67 kPa), orthotellurate decomposes into TeO₂ gas and CuO, achieving 90–93% tellurium recovery .